2',3'-Dichloro-[1,1'-biphenyl]-4-amine

• Molecular Formula: C12H9Cl2N
• Molecular Weight: 238.11 g/mol
• IUPAC Name: 4-(2,3-dichlorophenyl)aniline
• InChI: InChI=1S/C12H9Cl2N/c13-11-3-1-2-10(12(11)14)8-4-6-9(15)7-5-8/h1-7H,15H2
• InChI Key: INBIBMCSWKXVMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(C=C2)N

Description

2',3'-Dichloro-[1,1'-biphenyl]-4-amine is a halogenated biphenyl derivative characterized by chlorine substituents at the 2' and 3' positions of the biphenyl scaffold and an amine group at the 4-position. This compound is structurally related to a class of aromatic amines with applications in pharmaceuticals, materials science, and organic synthesis. The dichloro substitution pattern imparts distinct electronic and steric properties, influencing reactivity, solubility, and intermolecular interactions.

Comparison with Similar Compounds

Key Characteristics :

• Synthesis : describes the synthesis of (E)-N-((3-Bromothiophen-2-yl)methylene)-2',3'-dichloro-3-methyl-[1,1'-biphenyl]-4-amine (Compound 5c) via palladium-catalyzed coupling, yielding 33% as a white solid with a melting point of 168–169°C .
• Structural Data : NMR (¹H and ¹³C) and mass spectrometry (EI-MS) confirm the molecular structure and purity .

Halogenated Biphenyl Amines

Table 1: Substituent Effects on Physical and Electronic Properties

Compound	Substituents	Melting Point (°C)	Torsional Energy Barrier (V2, kcal/mol)	Key Applications
2',3'-Dichloro-[1,1'-biphenyl]-4-amine	2',3'-Cl, 4-NH₂	168–169	Not reported	Intermediate in organic synthesis
3',4'-Dichloro-[1,1'-biphenyl]-4-amine	3',4'-Cl, 4-NH₂	Not reported	-4.64 (4-Cl analog)	Potential OLED materials
3',5'-Dichloro-[1,1'-biphenyl]-4-amine	3',5'-Cl, 4-NH₂	Not reported	Not reported	Molecular glue compounds
3',4'-Difluoro-[1,1'-biphenyl]-4-amine	3',4'-F, 4-NH₂	Not reported	-4.31 (3,4'-difluoro analog)	Analytical standards
[1,1'-Biphenyl]-4-amine	No substituents, 4-NH₂	90–273	-4.39	Dye/pigment intermediates

Key Observations :

• Torsional Barriers : Chlorine substituents increase torsional energy barriers compared to fluorine or hydrogen due to steric bulk and electron-withdrawing effects. For example, 4-chloro substitution reduces rotational freedom (V2 = -4.64 kcal/mol) compared to unsubstituted biphenylamine (V2 = -4.39 kcal/mol) .
• Melting Points : Dichloro derivatives generally exhibit higher melting points than fluoro or unsubstituted analogs, reflecting stronger intermolecular interactions (e.g., halogen bonding) .

Trends :

• Palladium-catalyzed methods dominate for halogenated biphenyls, though yields vary with substituent positions (e.g., 2',3'-dichloro: 33% vs. 3',5'-dichloro: up to 79%) .
• Steric hindrance from ortho-substituents (e.g., 2'-Cl) may reduce coupling efficiency compared to para-substituted analogs .